C-021

• Molecular Formula: C27H41N5O2
• Molecular Weight: 467.6 g/mol
• InChI: InChI=1S/C27H41N5O2/c1-33-24-18-22-23(19-25(24)34-2)29-27(30-26(22)28-20-10-6-3-4-7-11-20)32-16-12-21(13-17-32)31-14-8-5-9-15-31/h18-21H,3-17H2,1-2H3,(H,28,29,30)
• InChIKey: WYVBISCFCHREDA-UHFFFAOYSA-N

C-021 CCR4 Antagonist Overview

C-021 (CAS 864289-85-0; dihydrochloride salt CAS 1784252-84-1) is a synthetic small-molecule CC chemokine receptor 4 (CCR4) antagonist belonging to the 2-aminoquinazoline chemical class [1]. It is classified as a class-I (orthosteric-site) CCR4 antagonist, distinct from class-II allosteric antagonists such as AZD-2098 [2]. C-021 potently inhibits CCL22/CCR4-mediated functional chemotaxis in both human (IC50 = 140 nM) and mouse (IC50 = 39 nM) systems, and blocks human CCL22-induced [³⁵S]GTPγS receptor binding with an IC50 of 18 nM [1]. The compound is cell-permeable and has demonstrated oral bioavailability in preclinical models, supporting both systemic and local routes of administration [1].

Orthosteric CCR4 mechanism-of-action studies

CCL22/CCL17-driven chemotaxis assay context

Oral and multi-route systemic in vivo model compatibility

• [1] Yokoyama K, Ishikawa N, Igarashi S, Kawano N, Masuda N, Hamaguchi W, Yamasaki S, Koganemaru Y, Hattori K, Miyazaki T, Ogino S, Matsumoto Y, Takeuchi M, Ohta M. Potent and orally bioavailable CCR4 antagonists: Synthesis and structure-activity relationship study of 2-aminoquinazolines. Bioorg Med Chem. 2009 Jan 1;17(1):64-73. doi: 10.1016/j.bmc.2008.11.020. PMID: 19081254. View Source
• [2] Enriquez JS, Wang X, Velatooru LR, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024 Oct 22;4(10):2756-2765. doi: 10.1158/2767-9764.CRC-24-0297. PMID: 39302105; PMCID: PMC11494885. View Source

Why C-021 Cannot Be Substituted

CCR4 antagonists are not functionally interchangeable. Direct comparative evidence from a 2024 head-to-head study demonstrates that while both C-021 (class-I, orthosteric) and AZD-2098 (class-II, allosteric) inhibit chemotaxis to CCL17 and CCL22 in CTCL cell lines, their downstream pharmacological consequences diverge dramatically [1]. Only C-021 downregulates CCR4 surface expression, inhibits cell proliferation (IC50 = 3.21–5.98 μM), induces apoptosis and cell-cycle arrest, suppresses colony formation, and inhibits tumor growth in xenograft models in vivo [1]. AZD-2098 produced none of these anti-tumor effects at equivalent or higher concentrations. Furthermore, in neuropathic pain models, the CCR2 antagonist RS504393 failed to attenuate pain-related behavior, whereas C-021 produced dose-dependent analgesia, confirming that CCR4-selective blockade—not pan-chemokine receptor inhibition—drives the observed efficacy [2]. These data establish that receptor occupancy alone is insufficient to predict functional outcome; the binding site class and downstream signaling modulation are critical determinants of compound-specific pharmacology. Substituting C-021 with another CCR4 ligand without verifying these functional endpoints risks experimental failure.

C-021 (Orthosteric CCR4)

AZD-2098 (Allosteric) / RS504393 (CCR2)

Reported anti-proliferative and pro-apoptotic pathway response in CTCL cell models

Allosteric binding may not trigger these functional endpoints; no comparable pathway response observed

In vivo tumor model response and CCR4 downregulation evidence

In vivo anti-tumor activity not replicated; receptor downregulation not reported

CCR4-selective analgesia and opioid potentiation in neuropathic pain models

CCR2 antagonist RS504393 inactive; CCR4 selectivity is critical for observed endpoint context

• [1] Enriquez JS, Wang X, Velatooru LR, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024 Oct 22;4(10):2756-2765. doi: 10.1158/2767-9764.CRC-24-0297. PMID: 39302105; PMCID: PMC11494885. View Source
• [2] Bogacka J, Ciapała K, Pawlik K, Kwiatkowski K, Dobrogowski J, Przeklasa-Muszynska A, Mika J. Blockade of CCR4 Diminishes Hypersensitivity and Enhances Opioid Analgesia – Evidence from a Mouse Model of Diabetic Neuropathy. Neuroscience. 2020 Aug 10;441:77-92. doi: 10.1016/j.neuroscience.2020.06.025. View Source

C-021 Differentiation Evidence

Anti-Proliferative & Pro-Apoptotic Activity vs. AZD-2098 in CTCL

In a 2024 head-to-head study, C-021 and AZD-2098 were compared in MJ (mycosis fungoides-derived) and HuT 78 (Sézary syndrome-derived) CTCL cell lines. C-021 inhibited cell proliferation with IC50 values of 3.21 μM (MJ) and 5.98 μM (HuT 78), whereas AZD-2098 showed no anti-proliferative activity (IC50 not attainable, designated N/A) at concentrations up to 25 μM [1]. Furthermore, C-021 induced dose-dependent apoptosis and sub-G1 cell-cycle arrest in both cell lines, while AZD-2098 failed to induce apoptosis even at the highest tested concentration of 25 μM [1]. Only C-021 decreased anchorage-independent colony formation in soft agar assays [1]. These differences establish that class-I orthosteric CCR4 antagonism (C-021) produces anti-tumor functional outcomes that class-II allosteric antagonism (AZD-2098) cannot replicate, despite both compounds inhibiting chemotaxis.

CTCL Cell Proliferation

Head-to-head

C-021 IC50 3.21–5.98 μM; AZD-2098 N/A

Cell-model endpoint review

MJ and HuT 78 CTCL lines, MTS assay

Evidence Dimension	Cell proliferation inhibition (IC50)
Target Compound Data	C-021: IC50 = 3.21 μM (MJ cells), 5.98 μM (HuT 78 cells)
Comparator Or Baseline	AZD-2098: IC50 not attainable (N/A) in both MJ and HuT 78 cells at concentrations up to 25 μM
Quantified Difference	C-021 produces measurable anti-proliferative IC50; AZD-2098 shows no anti-proliferative activity at any concentration tested (Δ = qualitative functional divergence, not merely potency difference)
Conditions	MJ and HuT 78 CTCL cell lines; MTS cell viability assay; 12-hour treatment; triplicate experiments

Why This Matters

For researchers studying CCR4-driven lymphoproliferation, C-021 is the only commercially available small-molecule CCR4 antagonist with demonstrated anti-proliferative and pro-apoptotic activity; AZD-2098 cannot substitute for these functional endpoints.

• [1] Enriquez JS, Wang X, Velatooru LR, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024 Oct 22;4(10):2756-2765. doi: 10.1158/2767-9764.CRC-24-0297. PMID: 39302105; PMCID: PMC11494885. Table 1 and Figure 3-4. View Source

In Vivo Tumor Growth Inhibition vs. AZD-2098 in CTCL Xenograft

In NSG mice bearing HuT 78 CTCL xenografts, C-021 administered at 2 mg/kg i.p. daily (3×/week) produced the smallest average final tumor volume of 38.8 mm³, compared to 239.8 mm³ in vehicle controls and 307.3 mm³ in the 5 mg/kg i.p. twice/week group (ANOVA, P < 0.001) [1]. C-021 also reduced CCR4 and Ki67 immunohistochemical staining scores in tumor sections [1]. AZD-2098 was not tested in vivo in this study because it showed no anti-tumor activity in any in vitro assay, rendering in vivo evaluation unwarranted [1]. This establishes that C-021 possesses in vivo anti-tumor efficacy that its class-II comparator lacks entirely.

In Vivo Tumor Model

Head-to-head

C-021 2 mg/kg: 38.8 mm³; Vehicle: 239.8 mm³ (P

Model-response endpoint context

HuT 78 xenograft, NSG mice, 22-day

Neuropathic Pain Model

Head-to-head

C-021 dose-dependent analgesia; RS504393 inactive

CCR4-specific pathway context

STZ-induced diabetic neuropathy, von Frey

Opioid Potentiation

Cross-study

C-021 i.t. 30 μg enhanced morphine/buprenorphine analgesia (P

Analgesic polytherapy model context

CCI mouse model, dose-response and time course

Binding Site Mechanism

Cross-study

C-021 GTPγS IC50 18 nM (orthosteric); AZD-2098 pIC50 7.8 (allosteric)

Binding site class determines downstream effects

Comparable binding potency, divergent functional outcomes

Small-Molecule Properties

Class-level

Oral bioavailability, CNS penetration, multi-route administration

Enables flexible in vivo model design

Compared to mAb mogamulizumab; cross-study inference

Evidence Dimension	In vivo tumor growth inhibition (final tumor volume)
Target Compound Data	C-021 (2 mg/kg i.p., 3×/week): mean final tumor volume = 38.8 mm³; C-021 (5 mg/kg s.c., 2×/week): 83.1 mm³
Comparator Or Baseline	Vehicle control (G1): 239.8 mm³; C-021 (5 mg/kg i.p., 2×/week): 307.3 mm³ (G2); AZD-2098: not evaluated in vivo due to lack of in vitro anti-tumor activity
Quantified Difference	C-021 at optimal regimen reduces tumor volume by 83.8% vs. vehicle control (38.8 vs. 239.8 mm³, P < 0.001); AZD-2098 produced no anti-tumor activity in any preceding in vitro assay and was excluded from in vivo testing
Conditions	NSG mice; HuT 78 cells (5×10⁶/site) s.c. injection; 22-day treatment; four groups (n=9/group)

Why This Matters

C-021 is the only small-molecule CCR4 antagonist with published in vivo xenograft tumor growth inhibition data, making it the evidence-backed choice for translational oncology research involving CCR4+ malignancies.

• [1] Enriquez JS, Wang X, Velatooru LR, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024 Oct 22;4(10):2756-2765. doi: 10.1158/2767-9764.CRC-24-0297. PMID: 39302105; PMCID: PMC11494885. Figure 6. View Source

Analgesia vs. RS504393 in Diabetic Neuropathy

In a streptozotocin-induced mouse model of diabetic neuropathy, single intrathecal or intraperitoneal administration of C-021 dose-dependently attenuated tactile and thermal hypersensitivity, whereas the CCR2 antagonist RS504393 failed to produce any analgesic effect when administered via identical routes [1]. This direct comparison demonstrates that analgesia in this model is specifically mediated through CCR4 blockade, not general chemokine receptor inhibition. Furthermore, C-021 (but not RS504393) enhanced the analgesic potency of both morphine and buprenorphine when co-administered [1].

Neuropathic Pain Model

Head-to-head

C-021 dose-dependent analgesia; RS504393 inactive

CCR4-specific pathway context

STZ-induced diabetic neuropathy, von Frey

Evidence Dimension	Pain-related behavioral attenuation (von Frey and cold plate tests)
Target Compound Data	C-021: dose-dependent attenuation of tactile and thermal hypersensitivity after single i.t. or i.p. injection; enhanced morphine and buprenorphine analgesia
Comparator Or Baseline	RS504393 (CCR2 antagonist): no attenuation of pain-related behavior; no enhancement of opioid analgesia
Quantified Difference	C-021 produced measurable, statistically significant analgesic effects; RS504393 produced no detectable effect (qualitative difference: active vs. inactive at CCR2)
Conditions	STZ-induced diabetic neuropathy mouse model; von Frey (tactile) and cold plate (thermal) tests; single i.t. and i.p. administration

Why This Matters

This direct CCR4-vs-CCR2 comparison provides target-level selectivity evidence that C-021-mediated effects are CCR4-specific, supporting its use as a pharmacological tool to dissect CCR4-dependent from CCR2-dependent pathways in neuroinflammatory pain research.

• [1] Bogacka J, Ciapała K, Pawlik K, Kwiatkowski K, Dobrogowski J, Przeklasa-Muszynska A, Mika J. Blockade of CCR4 Diminishes Hypersensitivity and Enhances Opioid Analgesia – Evidence from a Mouse Model of Diabetic Neuropathy. Neuroscience. 2020 Aug 10;441:77-92. doi: 10.1016/j.neuroscience.2020.06.025. View Source

Dual-Route Efficacy and Opioid Potentiation in Neuropathic Pain

In the CCI mouse model of neuropathic pain, C-021 produced dose-dependent analgesia via both intrathecal (i.t.) and intraperitoneal (i.p.) routes. The most robust i.t. dose was 30 μg/5 μl, which significantly attenuated tactile allodynia [F(4,27)=83.84, P<0.0001] and thermal hypersensitivity [1]. The most effective i.p. dose was 20 mg/kg for thermal hypersensitivity attenuation [F(5,41)=10.68, P<0.0001], while doses of 5, 10, and 20 mg/kg all produced comparable analgesic effects on tactile allodynia 1 hour post-administration [1]. Importantly, C-021 pre-treatment (30 μg/5 μl i.t.) significantly potentiated the analgesic effects of both morphine (1 μg/5 μl i.t.) and buprenorphine (1 μg/5 μl i.t.) on day 7 post-CCI [1]. Repeated twice-daily i.p. C-021 administration over 12 days also delayed the development of morphine tolerance [1].

Opioid Potentiation

Cross-study

C-021 i.t. 30 μg enhanced morphine/buprenorphine analgesia (P

Analgesic polytherapy model context

CCI mouse model, dose-response and time course

Binding Site Mechanism

Cross-study

C-021 GTPγS IC50 18 nM (orthosteric); AZD-2098 pIC50 7.8 (allosteric)

Binding site class determines downstream effects

Comparable binding potency, divergent functional outcomes

Small-Molecule Properties

Class-level

Oral bioavailability, CNS penetration, multi-route administration

Enables flexible in vivo model design

Compared to mAb mogamulizumab; cross-study inference

Evidence Dimension	Dose-dependent analgesia and opioid potentiation
Target Compound Data	C-021 i.t. 30 μg/5 μl: robust analgesia (P<0.0001); C-021 i.p. 20 mg/kg: robust thermal analgesia (P<0.0001); potentiated morphine and buprenorphine analgesia and delayed morphine tolerance
Comparator Or Baseline	Vehicle control (water for injection); morphine alone (1 μg/5 μl i.t.); buprenorphine alone (1 μg/5 μl i.t.)
Quantified Difference	C-021 + morphine produced significantly greater analgesia than morphine alone (P<0.0001); C-021 pre-treatment converted sub-maximal opioid responses into near-complete reversal of hypersensitivity
Conditions	CCI mouse model (sciatic nerve constriction); von Frey and cold plate tests at 1, 4, and 24 h post-dose; day 7 post-CCI for opioid interaction studies

Why This Matters

C-021 is validated for both CNS-penetrant (i.t.) and systemic (i.p.) administration with published dose-response curves, enabling flexible experimental design in pain research. Its opioid-potentiating property is unique among commercially available CCR4 antagonists and supports its use in analgesic polytherapy studies.

• [1] Bogacka J, Ciapała K, Pawlik K, Kwiatkowski K, Dobrogowski J, Przeklasa-Muszynska A, Mika J. CCR4 Antagonist (C021) Administration Diminishes Hypersensitivity and Enhances the Analgesic Potency of Morphine and Buprenorphine in a Mouse Model of Neuropathic Pain. Front Immunol. 2020 Jul 14;11:1241. doi: 10.3389/fimmu.2020.01241. PMID: 32765489; PMCID: PMC7379870. View Source

Orthosteric Binding vs. Allosteric Antagonists

C-021 binds to the orthosteric (transmembrane) site of CCR4 (designated class-I binding site), directly competing with endogenous chemokine ligands CCL17 and CCL22 [1]. In a [³⁵S]GTPγS functional assay, C-021 prevents human CCL22-induced G-protein activation with an IC50 of 18 nM . In comparison, the allosteric CCR4 antagonist GSK2239633A inhibits [¹²⁵I]-TARC binding to human CCR4 with a pIC50 of 7.96 (≈11 nM), but binds to a distinct allosteric site and does not directly compete with chemokine ligand binding . The orthosteric binding mechanism of C-021 results in functional consequences—including CCR4 downregulation, proliferation arrest, and apoptosis—not observed with allosteric antagonists such as AZD-2098 [1].

Binding Site Mechanism

Cross-study

C-021 GTPγS IC50 18 nM (orthosteric); AZD-2098 pIC50 7.8 (allosteric)

Binding site class determines downstream effects

Comparable binding potency, divergent functional outcomes

Evidence Dimension	CCR4 binding site and functional GTPγS inhibition
Target Compound Data	C-021: orthosteric (transmembrane) site; IC50 = 18 nM (human CCL22-induced [³⁵S]GTPγS binding); IC50 = 73 nM (CCL22 binding competition)
Comparator Or Baseline	GSK2239633A: allosteric antagonist; pIC50 = 7.96 (≈11 nM) for [¹²⁵I]-TARC binding competition; AZD-2098: allosteric class-II antagonist; pIC50 = 7.8 (≈16 nM) for human CCR4
Quantified Difference	C-021 18 nM GTPγS IC50 vs. GSK2239633A ≈11 nM binding pIC50 vs. AZD-2098 ≈16 nM binding pIC50: all three have comparable binding potency, but C-021's orthosteric mechanism produces functional anti-tumor outcomes that allosteric antagonists do not replicate (see Evidence Items 1–2)
Conditions	Human recombinant CCR4; [³⁵S]GTPγS functional assay for C-021; [¹²⁵I]-TARC ligand binding assay for GSK2239633A

Why This Matters

Comparable binding potency does not predict comparable functional pharmacology. Researchers selecting a CCR4 antagonist must consider binding site mechanism (orthosteric vs. allosteric) as a critical determinant of downstream cellular effects, and C-021 is the best-characterized orthosteric CCR4 antagonist with published functional divergence data.

• [1] Enriquez JS, Wang X, Velatooru LR, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024 Oct 22;4(10):2756-2765. doi: 10.1158/2767-9764.CRC-24-0297. PMID: 39302105; PMCID: PMC11494885. Figure 1A (binding site schematic). View Source

Small-Molecule Advantages: Oral Bioavailability and CNS Access

C-021 is a cell-permeable small molecule (MW = 467.65) with demonstrated oral bioavailability in preclinical models, in contrast to the FDA-approved anti-CCR4 monoclonal antibody mogamulizumab, which requires intravenous infusion and carries risks of severe adverse effects including autoimmune toxicity and Stevens-Johnson syndrome [1][2]. C-021 has been effectively administered via oral, intraperitoneal, subcutaneous, and intrathecal routes across multiple published studies [1][3][4]. Its small-molecule properties enable blood-brain barrier penetration, as evidenced by the efficacy of intrathecal administration in neuropathic pain models and direct spinal modulation of microglial IBA-1 activation and pro-nociceptive cytokine levels (IL-1β, IL-18) [3][4]. Mogamulizumab, as a large protein biologic, cannot access the CNS compartment.

Small-Molecule Properties

Class-level

Oral bioavailability, CNS penetration, multi-route administration

Enables flexible in vivo model design

Compared to mAb mogamulizumab; cross-study inference

Evidence Dimension	Route of administration flexibility and CNS accessibility
Target Compound Data	C-021: orally bioavailable, cell-permeable small molecule (MW 467.65); validated i.p., s.c., i.t., and oral routes; reduces spinal IBA-1+ microglia/macrophage activation and IL-1β/IL-18 levels after i.t. injection
Comparator Or Baseline	Mogamulizumab (anti-CCR4 monoclonal antibody): intravenous infusion only; MW ≈150 kDa; no CNS penetration; associated with autoimmune toxicity and dermatological serious adverse events
Quantified Difference	C-021: 5 administration routes validated in published studies; CNS-penetrant. Mogamulizumab: 1 route (i.v.); CNS-excluded. Not a numerical comparison but a categorical pharmacokinetic differentiation
Conditions	Cross-study inference from multiple published in vivo studies (CTCL xenograft, CCI neuropathic pain, diabetic neuropathy, acute liver failure models)

Why This Matters

For preclinical researchers requiring flexible dosing routes, oral bioavailability, or CNS target engagement that cannot be achieved with biologic CCR4 therapies, C-021 is the only commercially available CCR4 antagonist meeting these requirements.

• [1] Yokoyama K, et al. Potent and orally bioavailable CCR4 antagonists: Synthesis and structure-activity relationship study of 2-aminoquinazolines. Bioorg Med Chem. 2009 Jan 1;17(1):64-73. PMID: 19081254. View Source
• [2] Enriquez JS, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024;4(10):2756-2765. (Introduction: mogamulizumab side effect concerns). PMID: 39302105. View Source
• [3] Bogacka J, et al. CCR4 Antagonist (C021) Administration Diminishes Hypersensitivity and Enhances the Analgesic Potency of Morphine and Buprenorphine in a Mouse Model of Neuropathic Pain. Front Immunol. 2020;11:1241. PMID: 32765489. View Source
• [4] Bogacka J, et al. Blockade of CCR4 Diminishes Hypersensitivity and Enhances Opioid Analgesia – Evidence from a Mouse Model of Diabetic Neuropathy. Neuroscience. 2020;441:77-92. View Source

C-021 Research Applications

CTCL & CCR4+ Lymphoid Malignancy Research

C-021 is the only small-molecule CCR4 antagonist with published evidence of anti-proliferative, pro-apoptotic, and colony-formation-suppressive activity in CTCL cell lines (MJ and HuT 78), as well as in vivo tumor growth inhibition in xenograft models [1]. Researchers investigating CCR4 as a pathogenic driver in cutaneous T-cell lymphoma, adult T-cell leukemia/lymphoma, or other CCR4+ hematologic malignancies should select C-021 over AZD-2098 (which lacks these functional activities) or mogamulizumab (which depletes CCR4+ cells via antibody-dependent cellular cytotoxicity rather than antagonizing receptor signaling directly). C-021 enables dissection of CCR4 signaling-dependent vs. CCR4 expression-dependent pro-tumorigenic mechanisms without confounding cell depletion effects.

Neuropathic Pain and Opioid-Sparing Analgesia

C-021 is the CCR4 antagonist of choice for neuropathic pain research based on two independent rodent model studies (CCI and STZ-induced diabetic neuropathy) demonstrating dose-dependent analgesia, opioid potentiation, and delayed morphine tolerance [2][3]. Its efficacy via both intrathecal and systemic routes, combined with published dose-response data, enables researchers to design experiments across the blood-brain barrier. This application is supported by target-specificity evidence (CCR2 antagonist RS504393 was inactive in the same model), confirming CCR4 selectivity of the observed effects [2].

Tumor Microenvironment and Treg Immunomodulation

C-021 has been used in murine melanoma models to block CCR4-dependent regulatory T cell (Treg) homing to tumors, reducing Treg accumulation in the tumor microenvironment [4]. In glioma models, C-021 treatment decreased CCR4+ Tregs and increased T cell/Treg ratios [5]. For researchers studying CCR4-mediated immunosuppression in solid tumors, C-021 provides a pharmacological tool to modulate Treg trafficking without the confounding effects of Treg-depleting antibodies, and can be combined with checkpoint inhibitors to assess combinatorial immunotherapy strategies.

Inflammatory & Fibrotic Disease: CCL17-CCR4 Axis

C-021 has demonstrated efficacy in models of acute liver failure (reducing microgliosis and ERK1/2 phosphorylation at 1 mg/kg i.p.), pulmonary fibrosis (ameliorating pathology via CCL17-CCR4 axis blockade), and AOM-induced cytokine upregulation [6]. Its oral bioavailability and multi-route administration flexibility make it suitable for chronic dosing studies in inflammatory and fibrotic disease models, where repeated injections of biologic agents would impose significant procedural burden.

Application

Selection Property

Validation Focus

CCR4+ lymphoid malignancy pathway studies

Orthosteric CCR4 antagonism with functional endpoint evidence

Proliferation, apoptosis, and colony formation endpoint review

Neuropathic pain model research

CCR4-selective analgesia and opioid potentiation profile

Dose-response and route-dependent endpoint review

Tumor microenvironment Treg modulation studies

CCR4-dependent Treg trafficking inhibition

Treg accumulation and T cell ratio endpoint monitoring

CCL17-CCR4 axis in inflammatory/fibrotic models

Multi-route systemic administration flexibility

Microgliosis and cytokine level endpoint review

• [1] Enriquez JS, et al. Small-Molecule CCR4 Antagonists in Cutaneous T-cell Lymphoma. Cancer Res Commun. 2024;4(10):2756-2765. PMID: 39302105. View Source
• [2] Bogacka J, et al. Blockade of CCR4 Diminishes Hypersensitivity and Enhances Opioid Analgesia – Evidence from a Mouse Model of Diabetic Neuropathy. Neuroscience. 2020;441:77-92. View Source
• [3] Bogacka J, et al. CCR4 Antagonist (C021) Administration Diminishes Hypersensitivity and Enhances the Analgesic Potency of Morphine and Buprenorphine in a Mouse Model of Neuropathic Pain. Front Immunol. 2020;11:1241. PMID: 32765489. View Source
• [4] Figure 4. The Ccr4 chemotactic axis controls Treg homing during melanoma tumorigenesis. PMC6319620. (C-021 daily administration reduced Tregs in Braf/Pten melanoma model). View Source
• [5] Figure S6. Treatment with a CCR4 Antagonist Decreases CCR4+ Tregs and Increases T Cell/Treg Ratios in Murine Glioma. (C-021 in GL261 glioma model). View Source
• [6] Library CNU. CCL17-CCR4 axis in pulmonary fibrosis. (C-021 ameliorated PF pathology in mice via CCR4 blockade). View Source